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Compound of Interest

Compound Name: Aerosil R 805

Cat. No.: B1168409

Technical Support Center: Aerosil® R 805
Suspensions

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) for addressing sedimentation issues in Aerosil® R 805-based suspensions.

Frequently Asked Questions (FAQSs)

Q1: What is Aerosil® R 805 and why is it used in suspensions?

Al: Aerosil® R 805 is a hydrophobic fumed silica with a high specific surface area. It is surface-
treated with an organosilane, which makes it effective in controlling the rheology of complex
liquid systems.[1][2] In suspensions, it is primarily used as a thickening and anti-settling agent
to prevent the sedimentation of solid particles.[2][3][4] This is achieved through the formation of
a three-dimensional network within the liquid phase, which imparts a yield point to the system,
thus hindering particle settling at rest.

Q2: What is the recommended concentration of Aerosil® R 805 to prevent sedimentation?

A2: The recommended addition level of Aerosil® R 805 is typically between 1.0% and 2.0% by
weight, calculated on the total formulation.[2][4][5] However, the optimal concentration depends
on several factors, including the viscosity of the base fluid, the density and size of the
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suspended particles, and the desired long-term stability. For applications with high loadings of
other pigments and heavy fillers, the loading level for anti-settling properties may be higher.

Q3: In which types of solvents is Aerosil® R 805 most effective?

A3: Aerosil® R 805 is a hydrophobic grade of fumed silica and is therefore most effective in
non-polar to semi-polar solvent systems.[6] Its hydrophobic surface treatment prevents the
absorption of moisture and interaction with polar solvent molecules, which could otherwise lead
to a breakdown of the anti-settling network. It is highly recommended for use in solvent-borne
coatings and epoxy systems.[2][4]

Q4: Can Aerosil® R 805 be used in agueous systems?

A4: While Aerosil® R 805 is hydrophobic, it can be used in some waterborne formulations, but
its efficiency as a rheology modifier is generally lower compared to its performance in non-polar
systems.[5] For aqueous suspensions, specialized surface-modified or hydrophilic grades of
fumed silica are often more suitable.

Troubleshooting Guide

Issue 1: Sedimentation is observed even after adding
the recommended amount of Aerosil® R 805.

Possible Cause 1: Insufficient Dispersion Energy
e Question: Was the Aerosil® R 805 incorporated using a high-shear mixing technique?

o Explanation: Proper dispersion is critical for Aerosil® R 805 to form its effective three-
dimensional anti-settling network. Low-shear mixing, such as with a simple magnetic stirrer,
is often insufficient to break down the agglomerates of the fumed silica.

» Recommendation: Utilize high-shear dispersion equipment like a dissolver, rotor-stator mixer,
or a bead mill. Ensure that the peripheral tip speed of the dispersing tool is adequate to
create sufficient shear forces.

Possible Cause 2: Incorrect Order of Addition

e Question: At what stage of the formulation process was the Aerosil® R 805 added?
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o Explanation: The order of addition can significantly impact the dispersion efficiency. It is
generally recommended to add Aerosil® R 805 to the liquid vehicle before the addition of
other solid components like pigments and fillers.

 Recommendation: Disperse Aerosil® R 805 in the initial liquid phase until a homogeneous
pre-gel is formed. Then, proceed with the addition of other formulation components.

Possible Cause 3: Incompatible Solvent System
e Question: What is the polarity of the solvent system being used?

o Explanation: Aerosil® R 805 performs optimally in non-polar to semi-polar environments. In
highly polar systems, the interaction between the solvent and the silica surface can be less
effective, leading to a weaker network structure.

o Recommendation: Evaluate the polarity of your solvent system. If it is highly polar, consider
using a more suitable grade of fumed silica or modifying the solvent blend if possible.

Data Presentation

Table 1. General Properties of Aerosil® R 805

Property Value

Specific Surface Area (BET) 125 - 175 m3/g[5][7]
Carbon Content 4.5 - 6.5 %[5]

SiOz Content > 99.8 %[5][7]

pH in 4% Dispersion 3.5-5.5[9][7]
Tamped Density Approx. 60 g/I[5]

Table 2: Recommended Starting Concentrations for Anti-Settling Applications
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System Type Recommended Concentration (wt%)
General Solvent-borne Coatings 1.0 - 2.0[2][5]

Epoxy Systems 1.0-2.0[2]

Systems with High Filler Load May require > 2.0

Experimental Protocols

Protocol 1: Standard Dispersion of Aerosil® R 805 using a High-Speed Dissolver

e Preparation: Add the calculated amount of the liquid vehicle to a suitable mixing vessel. The
vessel diameter should be approximately 1.5 to 2 times the diameter of the dissolver blade.

« Initial Wetting: While stirring at a low speed (e.g., 500 rpm), slowly add the required amount
of Aerosil® R 805 to the vortex of the liquid. Continue mixing at low speed until all the

powder is wetted.

o High-Shear Dispersion: Increase the speed of the dissolver to achieve a peripheral tip speed
in the range of 18-25 m/s. A doughnut-like flow pattern should be observed.

o Dispersion Time: Continue high-shear mixing for 10-20 minutes. The exact time will depend
on the batch size and the viscosity of the system.

o Cooling: Monitor the temperature of the suspension. If the temperature increases
significantly, it may be necessary to use a jacketed vessel for cooling, as excessive heat can
affect the stability of some formulations.

o Completion: Once a smooth, homogeneous dispersion is achieved, reduce the mixing speed
and add the remaining components of the formulation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Addressing sedimentation issues in Aerosil R 805-
based suspensions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168409#addressing-sedimentation-issues-in-
aerosil-r-805-based-suspensions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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